molecular formula C6H8BrNO4 B8274099 Methyl 4-bromo-3-oxo-2-methoxyiminobutyrate

Methyl 4-bromo-3-oxo-2-methoxyiminobutyrate

Cat. No.: B8274099
M. Wt: 238.04 g/mol
InChI Key: GJHFBYADZNZZED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-bromo-3-oxo-2-methoxyiminobutyrate is a useful research compound. Its molecular formula is C6H8BrNO4 and its molecular weight is 238.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8BrNO4

Molecular Weight

238.04 g/mol

IUPAC Name

methyl 4-bromo-2-methoxyimino-3-oxobutanoate

InChI

InChI=1S/C6H8BrNO4/c1-11-6(10)5(8-12-2)4(9)3-7/h3H2,1-2H3

InChI Key

GJHFBYADZNZZED-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=NOC)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 150 ml of chloroform is dissolved 40 g of methyl 3-oxo-2-methoxyiminobutyrate and the solution is heated to 40° C. Then, a solution of 40 g bromine in 50 ml chloroform is added dropwise over a period of an hour. Thereafter, the reaction is continued under stirring at room temperature for an hour. The reaction mixture is washed with a 5% aqueous solution of sodium hydrogen carbonate and water in the order mentioned, and the organic layer is dried. The solvent is then distilled off to obtain 52.1 g of methyl 4-bromo-3-oxo-2-methoxyiminobutyrate as an oil.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two

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